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Compound of Interest

Compound Name: C.I. Acid yellow 172

Cat. No.: B098299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Yellow 172, also known as C.I. Acid Yellow 172, is a water-soluble anionic dye belonging

to the single azo class.[1] It finds applications in various research and industrial processes,

including the dyeing of wool, silk, and polyamide fibers.[1] Accurate and consistent preparation

of Acid Yellow 172 solutions is critical for reproducible experimental outcomes. These

application notes provide a detailed standard operating procedure (SOP) for the preparation,

quality control, and storage of Acid Yellow 172 solutions.

Chemical and Physical Properties
A summary of the key properties of Acid Yellow 172 is presented in the table below.
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Property Value

IUPAC Name

2,5-Dichloro-4-(4,5-dihydro-3-methyl-5-oxo-1-

phenyl-1H-pyrazol-4-yl)azo)benzenesulfonic

acid, sodium salt

CAS Number 15792-51-5

Molecular Formula C₂₂H₁₆Cl₂N₅NaO₆S₂[1]

Molecular Weight 604.42 g/mol [1]

Physical Appearance Yellow to orange powder

C.I. Name Acid Yellow 172[1]

Safety Precautions
Before handling Acid Yellow 172, it is imperative to consult the Safety Data Sheet (SDS). The

following are general safety guidelines:

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles with side shields, and chemical-resistant gloves.

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of the powder.

Handling: Avoid direct contact with the skin and eyes. Do not ingest.

First Aid:

Skin Contact: In case of contact, immediately wash the affected area with soap and plenty

of water.

Eye Contact: If the powder or solution comes into contact with the eyes, rinse cautiously

with water for several minutes. Remove contact lenses if present and easy to do. Continue

rinsing.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek

immediate medical attention.
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Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Experimental Protocols
Preparation of a 1% (w/v) Aqueous Stock Solution
This protocol describes the preparation of 100 mL of a 1% (w/v) Acid Yellow 172 aqueous stock

solution.

Materials:

Acid Yellow 172 powder

Distilled or deionized water

100 mL volumetric flask

Analytical balance

Weighing paper or boat

Spatula

Beaker (50 mL or 100 mL)

Magnetic stirrer and stir bar (optional)

Wash bottle with distilled or deionized water

Procedure:

Weighing: Accurately weigh 1.0 g of Acid Yellow 172 powder onto a weighing paper or boat

using an analytical balance.

Pasting: Transfer the weighed powder into a beaker. Add a small amount of cool distilled or

deionized water (approximately 5-10 mL) and use a spatula to create a smooth, uniform

paste. This "pasting" step is crucial to prevent the formation of clumps when adding a larger

volume of water.[2]
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Dissolving: Gradually add approximately 80 mL of hot (60-80 °C) distilled or deionized water

to the paste while continuously stirring. The elevated temperature will aid in the complete

dissolution of the dye.

Transfer: Carefully and quantitatively transfer the dissolved dye solution from the beaker into

a 100 mL volumetric flask. Use a wash bottle with distilled or deionized water to rinse the

beaker, spatula, and stir bar (if used) multiple times, transferring all rinsings into the

volumetric flask to ensure no loss of the dye.

Final Volume Adjustment: Allow the solution to cool to room temperature. Then, carefully add

distilled or deionized water to the volumetric flask until the bottom of the meniscus reaches

the 100 mL calibration mark.

Homogenization: Cap the volumetric flask securely and invert it several times (at least 10-15

times) to ensure the solution is thoroughly mixed and homogenous.

Preparation of Working Solutions
Working solutions of desired concentrations can be prepared by diluting the 1% (w/v) stock

solution using the following formula:

C₁V₁ = C₂V₂

Where:

C₁ = Concentration of the stock solution (1% or 10,000 mg/L)

V₁ = Volume of the stock solution to be diluted

C₂ = Desired concentration of the working solution

V₂ = Final volume of the working solution

Example: To prepare 50 mL of a 100 mg/L working solution:

(10,000 mg/L) * V₁ = (100 mg/L) * (50 mL) V₁ = 5 mL
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Therefore, 5 mL of the 1% stock solution should be diluted with distilled or deionized water to a

final volume of 50 mL in a volumetric flask.

Quality Control
To ensure the accuracy and consistency of the prepared solutions, the following quality control

checks are recommended:

Visual Inspection: The solution should be clear, free of any undissolved particles, and have a

uniform yellow color.

pH Measurement: The pH of the prepared solution can be measured and recorded for

consistency between batches. While some dyes are stable across a wide pH range,

significant deviations could indicate an issue with the water quality or contamination.

UV-Vis Spectrophotometry: The concentration of the dye solution can be verified by

measuring its absorbance at the maximum wavelength (λmax) using a UV-Vis

spectrophotometer.

λmax Determination: To determine the λmax, scan the absorbance of a diluted solution

over a wavelength range of 350-600 nm. For similar yellow azo dyes in aqueous solutions,

the λmax is often observed in the range of 400-500 nm. For instance, Sunset Yellow has a

λmax of 480 nm in an acidic aqueous solution.[3]

Concentration Verification: Once the λmax is determined, the absorbance of the working

solutions can be measured at this wavelength. According to the Beer-Lambert law,

absorbance is directly proportional to the concentration. A calibration curve can be

generated using a series of standards with known concentrations to accurately determine

the concentration of unknown samples.

Storage and Stability
Proper storage is essential to maintain the integrity of the Acid Yellow 172 solutions.

Storage Conditions: Store the stock and working solutions in well-sealed, clearly labeled

containers (amber glass bottles are recommended to protect from light). Store at room

temperature (15-25 °C).
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Stability: Aqueous solutions of acid dyes are generally stable for several days to a couple of

weeks when stored properly.[4] It is recommended to prepare fresh solutions for critical

applications. Protect the solutions from direct sunlight, as prolonged exposure to light can

cause photodegradation. While some dyes show stability over a range of temperatures and

pH, it is best practice to maintain consistent storage conditions.[5]
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Caption: Experimental workflow for preparing Acid Yellow 172 solutions.
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Caption: Logical relationship from reagents to application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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